Cas no 2732245-49-5 (tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate)

Tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate is a specialized heterocyclic compound featuring a fused triazolopyrimidine core with a tert-butoxycarbonyl (Boc) protecting group. This structure is valuable in organic synthesis, particularly in medicinal chemistry, where it serves as a key intermediate for the development of pharmacologically active molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization. Its rigid bicyclic framework offers versatility in constructing nitrogen-rich scaffolds, often utilized in kinase inhibitors and other bioactive agents. The compound’s high purity and well-defined reactivity make it suitable for precision applications in drug discovery and peptidomimetic research.

tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate structure

2732245-49-5 structure

Product Name:tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate

CAS No:2732245-49-5

MF:C₁₀H₁₇N₅O₂

MW:239.274281263351

CID:5570144

PubChem ID:165593460

Update Time:2025-05-21

tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate
- 2732245-49-5
- EN300-37100876
- Inchi： 1S/C10H17N5O2/c1-10(2,3)17-9(16)13-7-12-8-11-5-4-6-15(8)14-7/h4-6H2,1-3H3,(H2,11,12,13,14,16)
- InChI Key： RRFRWKYELXDLKD-UHFFFAOYSA-N
- SMILES： O(C(NC1N=C2NCCCN2N=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 239.13822480g/mol
Monoisotopic Mass: 239.13822480g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 81.1Å²

tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-37100876-0.05g	tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate	2732245-49-5	0.05g	$1032.0	2023-07-10
Enamine	EN300-37100876-0.1g	tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate	2732245-49-5	0.1g	$1081.0	2023-07-10
Enamine	EN300-37100876-0.25g	tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate	2732245-49-5	0.25g	$1131.0	2023-07-10
Enamine	EN300-37100876-0.5g	tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate	2732245-49-5	0.5g	$1180.0	2023-07-10
Enamine	EN300-37100876-1.0g	tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate	2732245-49-5	1.0g	$1229.0	2023-07-10
Enamine	EN300-37100876-2.5g	tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate	2732245-49-5	2.5g	$2408.0	2023-07-10
Enamine	EN300-37100876-5.0g	tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate	2732245-49-5	5.0g	$3562.0	2023-07-10
Enamine	EN300-37100876-10.0g	tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate	2732245-49-5	10.0g	$5283.0	2023-07-10

tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate Related Literature

1. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
2. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
3. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
4. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
5. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147

Additional information on tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate

tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate: A Comprehensive Overview

tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate is a compound with the CAS number 2732245-49-5, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule combines a tert-butyl carbamate group with a [1,2,4]triazolo[1,5-a]pyrimidine moiety, creating a structure that exhibits interesting chemical and biological properties.

The [1,2,4]triazolo[1,5-a]pyrimidine core of this compound is a heterocyclic structure that has been extensively studied for its role in various biochemical interactions. Recent research has highlighted its ability to act as a scaffold for the development of novel therapeutic agents. For instance, studies have demonstrated that derivatives of this structure can exhibit potent inhibitory activity against key enzymes involved in inflammatory processes and cancer progression. This makes tert-butyl N-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}carbamate a promising candidate for further exploration in the context of anti-inflammatory and anticancer drug discovery.

One of the key advantages of this compound lies in its tert-butyl carbamate group, which enhances its stability and bioavailability. This feature is particularly important in drug design, as it can improve the compound's ability to reach target sites within the body. Recent advancements in synthetic chemistry have enabled researchers to modify this group further, potentially leading to even more effective drug candidates. For example, modifications to the carbamate group have been shown to influence the compound's solubility and permeability across biological membranes.

The synthesis of tert-butyl N-{4H,5H,6H,7H-[1